Cas no 1805458-82-5 (5-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylic acid)

• Product Name: 5-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylic acid
• CAS No: 1805458-82-5
• MF: C₈H₅BrF₂INO₂
• MW: 391.936080694199
• CID: 4893846
• Update Time: 2025-05-24

5-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylic acid

• Inchi： 1S/C8H5BrF2INO2/c9-1-3-2-13-6(8(14)15)4(5(3)12)7(10)11/h2,7H,1H2,(H,14,15)
• InChI Key： HWLWDZOBWGETKR-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=CN=C(C(=O)O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 5-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylic acid

Recent Advances in the Synthesis and Applications of 5-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylic acid (CAS: 1805458-82-5)

The compound 5-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylic acid (CAS: 1805458-82-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies focusing on the synthesis, characterization, and potential therapeutic applications of this compound.

Recent literature highlights the importance of this pyridine derivative as a key intermediate in the synthesis of novel heterocyclic compounds. A study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of potent kinase inhibitors, where the bromomethyl and iodopyridine moieties serve as critical functional handles for further derivatization. The difluoromethyl group, in particular, has been shown to enhance metabolic stability and bioavailability, making it a valuable feature in drug design.

In terms of synthetic methodologies, a 2023 paper in Organic Letters detailed an optimized route for the preparation of 5-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylic acid. The authors reported a high-yielding, one-pot procedure that minimizes the formation of byproducts and improves scalability. This advancement is particularly relevant for industrial applications where cost-effective and efficient synthesis is paramount.

Furthermore, the compound's role in the development of targeted therapies has been explored in several preclinical studies. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters investigated its incorporation into small-molecule probes for imaging and modulating protein-protein interactions. The results indicated promising selectivity and binding affinity, suggesting potential applications in both diagnostics and therapeutics.

In conclusion, 5-(Bromomethyl)-3-(difluoromethyl)-4-iodopyridine-2-carboxylic acid (CAS: 1805458-82-5) represents a versatile and valuable building block in medicinal chemistry. Its unique structural features and synthetic accessibility make it an attractive candidate for further research and development. Future studies should focus on expanding its applications in drug discovery, particularly in the design of next-generation therapeutics with improved efficacy and safety profiles.